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Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a

beta-blocker used for treating hypertension.[1][2][3] Due to the potential carcinogenic nature of

nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and

the European Medicines Agency (EMA) have established stringent guidelines for their control in

pharmaceutical products.[4][5][6][7] The acceptable intake (AI) limit for N-nitroso-nebivolol
has been set at 1500 ng/day.[1][3][8][9] This necessitates the development of highly sensitive

and specific analytical methods for its detection and quantification at trace levels in nebivolol

drug substances and formulations.

This document provides detailed sample preparation techniques and analytical protocols for

the determination of N-nitroso-nebivolol, primarily utilizing Liquid Chromatography with

tandem mass spectrometry (LC-MS/MS), a technique widely adopted for its high sensitivity and

selectivity.[10][11]

Mechanism of Formation

N-nitroso-nebivolol can form if the secondary amine functional group present in the nebivolol

molecule reacts with nitrosating agents.[2] This reaction can be facilitated by the presence of
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nitrite salts under acidic conditions.[5] Sources of nitrosating agents can include residual

nitrites in excipients or other raw materials used in the manufacturing process.[3][5]

Sample Preparation Techniques
Effective sample preparation is critical for accurate and robust quantification of N-nitroso-
nebivolol, as it aims to extract the analyte from the sample matrix while minimizing

interferences.[12] The choice of technique depends on the sample matrix (i.e., active

pharmaceutical ingredient - API, or finished drug product).

Protocol 1: Direct Dissolution for Nebivolol Drug
Substance
This method is suitable for the analysis of N-nitroso-nebivolol in the raw drug substance.

Objective: To dissolve the nebivolol API and prepare a solution for direct LC-MS/MS analysis.

Materials:

Nebivolol Drug Substance

Methanol (LC-MS grade)

Purified Water (LC-MS grade)

50% Methanol-Water solution (Diluent)

Volumetric flasks (1 mL)

Analytical balance

Ultrasonic bath

Syringe filters (0.22 µm, nylon)

Procedure:

Accurately weigh approximately 0.5 mg of the nebivolol drug substance.[8]
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Transfer the weighed sample into a 1 mL volumetric flask.[8]

Add the 50% methanol-water diluent to the flask to about half the volume.

Vortex the flask for 1 minute to ensure initial dispersion.

Place the volumetric flask in an ultrasonic bath and sonicate for 10 minutes to facilitate

complete dissolution.[8]

Remove the flask from the bath and allow it to cool to room temperature.[8]

Make up the volume to the 1 mL mark with the 50% methanol-water diluent.[8]

Homogenize the solution by inverting the flask several times.

Filter the final solution through a 0.22 µm nylon filter into an HPLC vial for analysis.[8]

Protocol 1: Direct Dissolution Workflow

1. Weigh 0.5 mg Nebivolol API 2. Transfer to 1 mL Volumetric Flask 3. Add Diluent & Sonicate for 10 min 4. Cool to Room Temperature 5. Make up to Volume 6. Filter (0.22 µm) 7. LC-MS/MS Analysis

Click to download full resolution via product page

Protocol 2: Extraction from Nebivolol Tablet Formulation
This protocol is designed for the extraction of N-nitroso-nebivolol from solid oral dosage

forms.

Objective: To extract N-nitroso-nebivolol from the tablet matrix, removing excipients that could

interfere with the analysis.

Materials:

Nebivolol Tablets (e.g., 20 mg)

Mortar and Pestle
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Diluent (e.g., 50% Methanol-Water or as specified by the analytical method)

Centrifuge tubes (e.g., 15 mL)

Vortex mixer

Rotational shaker

Centrifuge

Syringe filters (0.22 µm)

Procedure:

Grind the nebivolol tablets into a fine, homogeneous powder using a mortar and pestle.[9]

[13]

Weigh an amount of the tablet powder equivalent to 0.6 mg of nebivolol and transfer it into a

15 mL centrifuge tube.[13]

Add 10 mL of the chosen diluent to the centrifuge tube.[13]

Vortex the tube for 1 minute to ensure the powder is well-dispersed in the diluent.[9][13]

Place the tube on a rotational shaker and shake for 20 minutes to facilitate the extraction of

the analyte.[13]

Centrifuge the solution at 9,000 rpm for 10 minutes to pellet the insoluble excipients.[1][13]

Carefully transfer the clear supernatant to an HPLC vial, passing it through a 0.22 µm

syringe filter if necessary, for subsequent LC-MS/MS analysis.[1][13]

Protocol 2: Tablet Extraction Workflow

1. Grind Tablets to Powder 2. Weigh Powder (0.6 mg Nebivolol equiv.) 3. Disperse in 10 mL Diluent 4. Vortex for 1 min 5. Shake for 20 min 6. Centrifuge (9,000 rpm, 10 min) 7. Collect Supernatant 8. LC-MS/MS Analysis
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Click to download full resolution via product page

Analytical Method: LC-MS/MS
Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

analytical technique for the quantification of N-nitroso-nebivolol due to its high sensitivity and

specificity, which allows for detection at very low levels.[9][10]

Illustrative LC-MS/MS Parameters
The following table summarizes typical parameters used in published methods. It is crucial to

validate these or newly developed methods according to regulatory guidelines.

Parameter
Method 1 (for Drug
Substance)[8]

Method 2 (for Tablet
Formulation)[9]

LC System Nexera™ XR Agilent 1290 Infinity III UHPLC

Column
Shim-pack™ GIST-HP C18

(100 mm × 2.1 mm, 2 µm)

Agilent Pursuit XRs 3 µm

Diphenyl (150 mm × 3 mm)

Column Temperature 40 °C Not Specified

Mobile Phase A Not Specified

1 mM ammonium

trifluoroacetate + 0.004%

formic acid in water

Mobile Phase B Not Specified Methanol

Flow Rate Not Specified 0.5 mL/min

Injection Volume Not Specified 10 µL

MS System
LCMS-2050 (Single

Quadrupole)

Agilent 6495D Triple

Quadrupole

Ionization Mode ESI Positive Jet Stream ESI Positive

Monitoring Mode SIM (Selected Ion Monitoring)
MRM (Multiple Reaction

Monitoring)

MRM Transition Not Applicable m/z 435.2 → 254.0
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Note: To prevent contamination of the mass spectrometer with the high-concentration API, a

diverter valve is often employed to direct the nebivolol peak to waste, while allowing the N-
nitroso-nebivolol peak to enter the detector.[1][8]

Quantitative Data Summary
The following tables summarize the performance characteristics of the analytical methods

described in the literature.

Table 1: Method Performance for N-nitroso-nebivolol in Drug Substance[8]

Parameter Value

Linearity Range 1 - 180 ng/mL

Correlation Coefficient (r²) 0.9999

Spiked Concentration 1 0.03 µg/mg

Recovery at Spiked Conc. 1 100.4%

Spiked Concentration 2 0.3 µg/mg

Recovery at Spiked Conc. 2 100.2%

Table 2: Method Performance for N-nitroso-nebivolol in Tablet Formulation[1][9]
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Parameter Value

Linearity Range 5 pg/mL - 50 ng/mL

Correlation Coefficient (r²) 0.997

Limit of Detection (LOD) 2 pg/mL

Limit of Quantification (LOQ) 5 pg/mL

Reproducibility (%RSD at LOQ) ~3.1%

Spike Recovery (in API) 116.8%

Spike Recovery (in Placebo) 108.3%

Spike Recovery (in Tablet) 111.8%

Concluding Remarks
The described sample preparation techniques and LC-MS/MS methods provide a robust

framework for the sensitive and accurate quantification of N-nitroso-nebivolol in both drug

substance and tablet formulations. The direct dissolution method is straightforward for the API,

while the solvent extraction followed by centrifugation is effective for the finished product.

Researchers and drug development professionals must ensure that any method used is

appropriately validated to meet the stringent requirements of regulatory agencies for the control

of nitrosamine impurities, thereby ensuring patient safety.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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